2-(2-chlorophenyl)-4-(4-hydroxyphenyl)-5H-indeno[1,2-b]pyridin-6-ol

• IUPAC Name: 2-(2-chlorophenyl)-4-(4-hydroxyphenyl)-5H-indeno[1,2-b]pyridin-6-ol
• InChI: InChI=1S/C24H16ClNO2/c25-21-6-2-1-4-17(21)22-13-18(14-8-10-15(27)11-9-14)20-12-19-16(24(20)26-22)5-3-7-23(19)28/h1-11,13,27-28H,12H2
• InChI Key: FEGFONFVHVRWGK-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C=CC=C2O)C3=C1C(=CC(=N3)C4=CC=CC=C4Cl)C5=CC=C(C=C5)O
• Molecular Formula: C24H16ClNO2
• Molecular Weight: 385.8 g/mol

Description

2-(2-chlorophenyl)-4-(4-hydroxyphenyl)-5H-indeno[1,2-b]pyridin-6-ol, also known as 2-chloro-4-hydroxy-5H-indeno[1,2-b]pyridine-6-ol, is a synthetic organic compound that has been studied extensively for its potential applications in various scientific fields. This compound is a member of the indeno[1,2-b]pyridin-6-ol family, which are heterocyclic compounds containing a nitrogen atom in a six-membered ring. The compound has been studied for its potential applications in chemical synthesis, medicinal chemistry, and drug development.

Scientific Research Applications

Cytotoxic and Anticancer Properties

Research has shown that compounds similar to 2-(2-chlorophenyl)-4-(4-hydroxyphenyl)-5H-indeno[1,2-b]pyridin-6-ol, specifically azafluorenones, exhibit potent cytotoxic and anticancer properties. These compounds have demonstrated significant efficacy in inhibiting human cancer cell lines, making them potential candidates for anticancer drug development (Tuğrak et al., 2018). Additionally, the introduction of a chlorine substituent in related compounds has been shown to enhance their cytotoxic activities, particularly against breast cancer cells (Kadayat et al., 2016).

Structural and Chemical Properties

Studies on similar compounds have focused on their synthesis and crystal structure determination. These investigations provide insights into the molecular configuration and potential applications of these compounds in various fields, including material science and drug design (Moustafa & Girgis, 2007). The structural analysis of such compounds is crucial for understanding their reactivity and interactions with biological targets.

Potential Hypocholesteremic Effects

Research dating back to 1978 indicates that derivatives of this compound may possess hypocholesteremic activity, indicating their potential use in managing cholesterol levels (Kokosa et al., 1978). These findings suggest a possible therapeutic application in cardiovascular health.